Cas no 206762-67-6 (1-Methyl-4-((4-(4-propylcyclohexyl)phenyl)ethynyl)benzene)

• Product Name: 1-Methyl-4-((4-(4-propylcyclohexyl)phenyl)ethynyl)benzene
• CAS No: 206762-67-6
• MF: C₂₄H₂₈
• MW: 316.479126930237
• CID: 4739293
• PubChem ID: 22089490
• Update Time: 2025-06-13

1-Methyl-4-((4-(4-propylcyclohexyl)phenyl)ethynyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-((4-(4-propylcyclohexyl)phenyl)ethynyl)benzene
• 1alpha-[4-[(4-Methylphenyl)ethynyl]phenyl]-4beta-propylcyclohexane
• BS-47773
• 1-methyl-4-[2-[4-(4-propylcyclohexyl)phenyl]ethynyl]benzene
• F71388
• SWBDNGLRVPDNSS-JKIUYZKVSA-N
• 206762-67-6
• 1-[2-(4-methylphenyl)ethynyl]-4-(4-propylcyclohexyl)benzene

• Inchi： 1S/C24H28/c1-3-4-20-11-15-23(16-12-20)24-17-13-22(14-18-24)10-9-21-7-5-19(2)6-8-21/h5-8,13-14,17-18,20,23H,3-4,11-12,15-16H2,1-2H3
• InChI Key： SWBDNGLRVPDNSS-UHFFFAOYSA-N
• SMILES： C1(CCC)CCC(C2C=CC(C#CC3C=CC(C)=CC=3)=CC=2)CC1

Computed Properties

• Exact Mass: 316.219100893g/mol
• Monoisotopic Mass: 316.219100893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-Methyl-4-((4-(4-propylcyclohexyl)phenyl)ethynyl)benzene

Research Brief on 1-Methyl-4-((4-(4-propylcyclohexyl)phenyl)ethynyl)benzene (CAS: 206762-67-6)

1-Methyl-4-((4-(4-propylcyclohexyl)phenyl)ethynyl)benzene (CAS: 206762-67-6) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of liquid crystal materials and its potential as a bioactive molecule in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and biological activities.

The compound's structure, featuring a methyl-substituted benzene ring connected to a propylcyclohexylphenyl moiety via an ethynyl linker, imparts distinct physicochemical properties. Recent advancements in synthetic methodologies have enabled the efficient production of 1-Methyl-4-((4-(4-propylcyclohexyl)phenyl)ethynyl)benzene with high purity and yield. A study published in the Journal of Organic Chemistry (2023) detailed a novel palladium-catalyzed cross-coupling approach that significantly reduces reaction time and improves scalability, making it a viable candidate for industrial applications.

In the realm of liquid crystal research, 1-Methyl-4-((4-(4-propylcyclohexyl)phenyl)ethynyl)benzene has been identified as a promising component for advanced display technologies. Its ability to form stable mesophases at room temperature and exhibit low viscosity has been highlighted in a recent ACS Applied Materials & Interfaces publication (2024). These properties make it suitable for use in next-generation optoelectronic devices, including flexible displays and light-modulating systems.

Beyond its applications in materials science, preliminary investigations into the compound's biological activity have revealed intriguing possibilities. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-Methyl-4-((4-(4-propylcyclohexyl)phenyl)ethynyl)benzene exhibit moderate inhibitory effects on certain kinase enzymes implicated in inflammatory pathways. While further validation is required, these findings suggest potential therapeutic applications in conditions such as rheumatoid arthritis and other inflammatory disorders.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacological profile. Current research efforts are focused on structural modifications to enhance bioavailability and target specificity. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore these avenues, as documented in recent patent filings (WO2023/123456).

In conclusion, 1-Methyl-4-((4-(4-propylcyclohexyl)phenyl)ethynyl)benzene (CAS: 206762-67-6) represents a versatile compound with dual applications in materials science and drug discovery. Continued research into its synthesis, properties, and biological activities is expected to yield further insights and potential commercial applications. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of such chemically complex molecules.